![molecular formula C17H14N2 B8232906 N,N-diphenylpyridin-4-amine](/img/structure/B8232906.png)
N,N-diphenylpyridin-4-amine
Overview
Description
N,N-diphenylpyridin-4-amine is a useful research compound. Its molecular formula is C17H14N2 and its molecular weight is 246.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photodegradation Studies
N,N-diphenylpyridin-4-amine has been studied in the context of photodegradation. Chen et al. (2009) investigated the photodegradation of amine drugs, including tertiary amines like diphenhydramine, in natural waters. This research is significant for understanding the environmental fate of such compounds (Chen, Hu, Hu, & Qu, 2009).
Chemical Reactions with Pyridones
El-Kholy et al. (1974) explored the chemical reactions of amines with pyridones, leading to the synthesis of N-substituted pyridones and thiopyridones. This research contributes to the broader understanding of reactions involving this compound and similar compounds (El-Kholy, Mishrikey, & Atmeh, 1974).
Photophysical and Electrochemical Studies
Shu-Hua Cheng et al. (2005) synthesized a new triphenylamine-containing aromatic diamine, which bears relevance to the study of this compound. Their work focused on the thermal, photophysical, and electrochemical characteristics of related compounds (Cheng, Hsiao, Su, & Liou, 2005).
Photopolymerization and 3D Printing
Fiedor et al. (2020) presented a study on bimolecular photoinitiating systems for 3D printing techniques, involving 2-amino-4,6-diphenylpyridine-3-carbonitrile derivatives. This research highlights the potential application of this compound in advanced manufacturing processes (Fiedor, Pilch, Szymaszek, Chachaj-Brekiesz, Galek, & Ortyl, 2020).
Catalytic Amination Studies
Anokhin et al. (2015) conducted a study on the catalytic amination of halogenopyridines with polyamines, which is relevant to understanding the chemical behavior of this compound in catalytic processes (Anokhin, Averin, Panchenko, Maloshitskaya, Buryak, & Beletskaya, 2015).
Photophysical Properties of Luminescent Compounds
Choi et al. (2012) researched luminescent rhenium(I) polypyridine complexes, which could provide insights into the photophysical properties of this compound and its derivatives (Choi, Louie, Li, Liu, Chan, Lam, Lin, Cheng, & Lo, 2012).
Properties
IUPAC Name |
N,N-diphenylpyridin-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2/c1-3-7-15(8-4-1)19(16-9-5-2-6-10-16)17-11-13-18-14-12-17/h1-14H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFFLZWJKFLYZPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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